Cas no 2171868-41-8 (8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171868-41-8
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6235010
• PubChem ID: 165765124
• Update Time: 2025-07-28

8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane
• 2171868-41-8
• 8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro[5.5]undecane
• EN300-1644227

• Inchi： 1S/C15H29NO/c1-11(2)13-15(17-7-6-16-13)9-12(3)8-14(4,5)10-15/h11-13,16H,6-10H2,1-5H3
• InChI Key： JCLOJFGLJNDSJM-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)C)C21CC(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane

Exploring the Unique Properties and Applications of 8,8,10-Trimethyl-5-(Propan-2-yl)-1-Oxa-4-Azaspiro5.5Undecane (CAS No. 2171868-41-8)

In the ever-evolving field of organic chemistry, 8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane (CAS No. 2171868-41-8) stands out as a fascinating compound with a complex spirocyclic structure. This molecule, characterized by its unique 1-oxa-4-azaspiro5.5undecane backbone, has garnered significant attention from researchers and industry professionals alike. Its intricate molecular architecture, featuring both oxygen and nitrogen heteroatoms in a spiro arrangement, makes it a valuable subject for study in various chemical and pharmaceutical applications.

The spirocyclic compound family, to which this molecule belongs, has become a hot topic in modern organic synthesis due to its three-dimensional complexity and potential biological activity. Recent trends in drug discovery have shown a growing preference for spiro scaffolds as they often exhibit improved metabolic stability and binding selectivity compared to flat aromatic systems. This has led to increased searches for "spirocyclic compounds in drug development" and "heteroatom-containing spirocycles" across scientific databases and search engines.

From a structural perspective, 8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane presents several interesting features. The presence of both oxygen and nitrogen atoms in its spiro5.5undecane framework creates multiple sites for potential hydrogen bonding, while the trimethyl and isopropyl substituents contribute to its steric profile. These characteristics make it a compelling candidate for researchers investigating "sterically hindered heterocycles" or "oxygen-nitrogen containing spiro compounds".

The synthesis of CAS 2171868-41-8 typically involves multi-step organic transformations, often starting from readily available cyclic ketones. Modern synthetic approaches frequently employ catalytic methods to construct the challenging spiro center, with recent literature emphasizing atom-economical strategies. This aligns with current industry demands for "green synthesis of complex heterocycles" and "catalytic spirocyclization methods", as evidenced by search trends in chemical databases.

In terms of applications, 8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane has shown promise in several areas. Its structural features make it a potential building block for pharmaceutical intermediates, particularly in the development of central nervous system (CNS) active compounds. The presence of both oxygen and nitrogen in its framework allows for diverse interactions with biological targets, a property highly sought after in modern "fragment-based drug discovery" approaches.

The compound's spirocyclic architecture also makes it interesting for materials science applications. Researchers exploring "spiro compounds for organic electronics" have noted that such structures can impart desirable thermal and photochemical stability to materials. While specific applications of CAS 2171868-41-8 in this field are still under investigation, its structural features align well with current material design trends.

From a commercial perspective, the availability of 8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane remains limited to specialized chemical suppliers, reflecting both its complexity and niche applications. However, market analysis shows growing interest in "custom spirocyclic synthesis" services, suggesting potential future demand for this and related compounds. The current price range for such specialty chemicals typically reflects their synthetic complexity and purity requirements.

Safety considerations for handling CAS 2171868-41-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment is recommended when working with this material. This aligns with increasing online searches for "safe handling of complex organic compounds" and "laboratory best practices for heterocyclic chemistry".

Future research directions for 8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane may explore its potential as a chiral scaffold in asymmetric synthesis or investigate its biological activity profile more thoroughly. The growing body of literature on "spirocycles in medicinal chemistry" suggests that compounds like this may find increasing utility in drug discovery programs targeting challenging biological targets.

In conclusion, 8,8,10-trimethyl-5-(propan-2-yl)-1-oxa-4-azaspiro5.5undecane represents an intriguing example of modern heterocyclic chemistry. Its complex structure and potential applications in pharmaceuticals and materials science make it a compound worth watching as research into spirocyclic systems continues to advance. For researchers and industry professionals tracking developments in "complex heterocyclic synthesis" or "three-dimensional scaffolds for drug discovery", this compound offers numerous opportunities for further exploration and application.